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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the detonation velocity of nitrourea and
its derivatives against other common energetic materials. Experimental data is presented in a
structured format to facilitate objective assessment. Detailed methodologies for key
experimental techniques are included to support the replication and validation of these findings.

Comparative Detonation Velocity Data

The detonation velocity of an explosive is a critical parameter indicating its performance and
power. The following table summarizes the experimental detonation velocities of nitrourea, its
derivatives, and other well-known explosives. It is important to note that detonation velocity is
highly dependent on the density of the material.
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L Chemical Density Detonation
Compound Abbreviation .
Formula (g/lcm?) Velocity (m/s)
Nitrourea NU CH3N30s 1.73 6860
- ~8908 (for some
N,N'-Dinitrourea DNU CH2N4Os 2.067
salts)
Urea Nitrate UN CHsN30a4 1.67 4700
RDX RDX C3HeN6Os 1.82 8750
HMX HMX CaHsNsOs 1.91 9100
TNT TNT C7HsN30e6 1.65 6900

The Impact of Chemical Structure on Detonation
Velocity

The molecular structure of an energetic material plays a crucial role in determining its
detonation velocity. The presence of certain functional groups and the overall oxygen balance
of the molecule are key factors. This diagram illustrates the general relationship between the
chemical structure of nitrourea and its derivatives and their resulting detonation performance.
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Relationship between Nitrourea Structure and Detonation Velocity
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Caption: Influence of structural modifications on the detonation velocity of nitrourea.

Experimental Protocols for Measuring Detonation
Velocity

Accurate and reproducible measurement of detonation velocity is paramount in the
characterization of energetic materials. The following sections detail the methodologies for
three commonly employed experimental techniques.

Cylinder Expansion Test
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The cylinder expansion test is a widely used method to determine the detonation
characteristics and energy output of an explosive.

Methodology:

Sample Preparation: The explosive material is carefully loaded into a hollow, typically copper,
cylinder of known dimensions (e.g., 301 mm long, 25.4 mm internal diameter, 2.5 mm wall
thickness).[1] The density of the explosive charge is precisely measured and recorded.

Initiation: A high-voltage initiation system is attached to one end of the cylinder to ensure
reliable and precisely timed detonation.[1]

Data Acquisition: As the detonation propagates through the explosive, the expanding cylinder
wall is recorded using a high-speed streak camera. The camera is positioned to view a slit
perpendicular to the cylinder's axis at a specific distance from the initiation point (e.g., 200
mm) to observe the steady detonation wave.[1]

lllumination: The cylinder is backlit to create a high-contrast silhouette of the expanding walls
against a bright background for clear imaging.[1]

Velocity Determination: The streak camera record provides a continuous time-distance
profile of the expanding cylinder wall. The slope of this record is directly proportional to the
wall velocity. The detonation velocity within the explosive is then calculated from the
measured wall velocity using established equations of state.

Streak Camera Method

The streak camera provides a direct visual record of the detonation front as it propagates
through an explosive charge.

Methodology:

e Charge Preparation: A cylindrical charge of the explosive is prepared with a well-defined
length and diameter.

» Experimental Setup: The charge is placed in a secure test chamber. A streak camera is
aligned to view the length of the charge through a narrow slit.
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« Initiation: The explosive is initiated at one end.

e Image Acquisition: As the detonation front, which is intensely luminous, travels along the
charge, its image is swept across the camera'’s detector by the streak optics. This creates a
time-resolved image where one axis represents the position along the charge and the other
represents time.

o Data Analysis: The resulting streak record shows a bright, diagonal line representing the path
of the detonation front. The angle of this line is directly proportional to the detonation velocity.
The velocity (V) is calculated using the formula: V = Ws / (m * tan(0)), where Ws is the
writing speed of the camera, m is the optical magnification, and 8 is the angle of the streak
on the record.[2]

lonization Probe Method

This electrical method relies on the conductive nature of the hot, ionized gases produced
during detonation to measure the time of arrival of the detonation front at different points.

Methodology:

e Probe Placement: Two or more ionization probes are inserted into the explosive charge at
precisely known distances from each other.[3] These probes typically consist of two closely
spaced electrodes.

 Circuitry: Each probe is connected to a high-speed electronic timer or oscilloscope. The
probes act as open switches in the circuit.

o Detonation: The explosive is initiated.

» Signal Generation: As the highly conductive detonation front reaches each probe, it shorts
the electrodes, completing the circuit and generating an electrical signal.[3]

o Time Measurement: The electronic timer or oscilloscope records the time at which each
probe is triggered.

» Velocity Calculation: The detonation velocity is calculated by dividing the known distance
between the probes by the measured time interval between the signals.[3]
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Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the detonation velocity of a nitrourea compound.
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Generalized Experimental Workflow for Detonation Velocity Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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